Cas no 1421586-82-4 ((2E)-1-(4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}piperidin-1-yl)but-2-en-1-one)

• Product Name: (2E)-1-(4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}piperidin-1-yl)but-2-en-1-one
• CAS No: 1421586-82-4
• MF: C₁₅H₁₇F₃N₂O₂
• MW: 314.302894353867
• CID: 5403544
• Update Time: 2025-08-05

(2E)-1-(4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}piperidin-1-yl)but-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-[[5-(Trifluoromethyl)-2-pyridinyl]oxy]-1-piperidinyl]-2-buten-1-one
• (2E)-1-(4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}piperidin-1-yl)but-2-en-1-one

• Inchi： 1S/C15H17F3N2O2/c1-2-3-14(21)20-8-6-12(7-9-20)22-13-5-4-11(10-19-13)15(16,17)18/h2-5,10,12H,6-9H2,1H3
• InChI Key： CRIXQFWYJUOQMY-UHFFFAOYSA-N
• SMILES： C(N1CCC(OC2=NC=C(C(F)(F)F)C=C2)CC1)(=O)C=CC

Experimental Properties

• Density: 1.249±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 429.8±45.0 °C(Predicted)
• pka: 1.35±0.22(Predicted)

Additional information on (2E)-1-(4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}piperidin-1-yl)but-2-en-1-one

Compound CAS No. 1421586-82-4: (2E)-1-(4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}piperidin-1-yl)but-2-en-1-one

The compound with CAS No. 1421586-82-4, named (2E)-1-(4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}piperidin-1-yl)but-2-en-1-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, including a piperidine ring substituted with a trifluoromethyl pyridine moiety and a conjugated enone system. These structural elements contribute to its potential as a lead compound in drug discovery.

Recent studies have highlighted the bioisosteric potential of this compound, particularly in the context of targeting G-protein coupled receptors (GPCRs). The trifluoromethyl group on the pyridine ring enhances the molecule's lipophilicity, which is crucial for its ability to cross cellular membranes and interact with intracellular targets. Furthermore, the enone system introduces electronic properties that can modulate the molecule's reactivity and binding affinity to specific protein domains.

One of the most promising applications of this compound lies in its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that it exhibits significant inhibitory activity against pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-alpha), without inducing cytotoxicity in human peripheral blood mononuclear cells (PBMCs). This suggests that it could be a viable candidate for treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, this compound has also shown antitumor activity in vitro and in vivo models. Research indicates that it induces apoptosis in various cancer cell lines, including breast and colon cancer cells, by modulating mitochondrial membrane potential and activating caspase pathways. These findings underscore its potential as a novel chemotherapeutic agent with reduced systemic toxicity compared to conventional cytotoxic drugs.

The synthesis of (2E)-1-(4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}piperidin-1-yl)but-2-en-1-one involves a multi-step process that combines principles from both organic synthesis and medicinal chemistry. Key steps include the construction of the piperidine ring via SNAr (nucleophilic aromatic substitution) reactions and the introduction of the trifluoromethyl group through electrophilic substitution on the pyridine ring. The final step involves cyclization to form the enone system, which is critical for the molecule's bioactivity.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR (nuclear magnetic resonance) and HRMS (high-resolution mass spectrometry). These analyses confirm its molecular formula as C₁₉H₁₉F₃N₃O₃, with a molecular weight of 437.36 g/mol. Its physical properties, including solubility in organic solvents and stability under physiological conditions, have also been extensively evaluated to ensure its suitability for pharmacological testing.

Looking ahead, ongoing research is focused on optimizing this compound's pharmacokinetic profile to enhance its bioavailability and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are exploring various strategies, including prodrug design and controlled-release formulations, to maximize its therapeutic potential.

In conclusion, CAS No. 1421586-82-4 represents a cutting-edge advancement in medicinal chemistry with broad implications for drug development. Its unique structure, combined with compelling preclinical data, positions it as a promising candidate for addressing unmet medical needs in inflammation and oncology.